Cas no 5496-39-9 (2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole)
5496-39-9 structure
Product Name:2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
CAS No:5496-39-9
MF:C21H15N3O2
MW:341.362704515457
MDL:MFCD00364139
CID:353193
PubChem ID:1205608
Update Time:2025-04-19
2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-(4-nitrophenyl)-4,5-diphenyl-
- 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
- DTXSID50360964
- EN300-25293623
- Oprea1_115246
- SR-01000508417
- SR-01000508417-1
- cid_1205608
- SCHEMBL2127659
- Z56758373
- 5496-39-9
- CHEMBL278262
- AKOS001093414
- BDBM67465
- SR-01000508417-2
-
- MDL: MFCD00364139
- Inchi: 1S/C21H15N3O2/c25-24(26)18-13-11-17(12-14-18)21-22-19(15-7-3-1-4-8-15)20(23-21)16-9-5-2-6-10-16/h1-14H,(H,22,23)
- InChI Key: NQMNVUPMXVNJJJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)=O
Computed Properties
- Exact Mass: 341.11655
- Monoisotopic Mass: 341.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25293623-0.05g |
2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole |
5496-39-9 | 95% | 0.05g |
$2755.0 | 2024-06-19 | |
| 1PlusChem | 1P01GI0D-50mg |
1H-Imidazole, 2-(4-nitrophenyl)-4,5-diphenyl- |
5496-39-9 | 90% | 50mg |
$3467.00 | 2024-04-29 |
2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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